methyl 3-[(4-chlorophenyl)({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfamoyl]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(4-chlorophenyl)-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C21H18ClFN2O5S2/c1-30-21(27)20-18(10-11-31-20)32(28,29)25(17-8-4-15(22)5-9-17)13-19(26)24-12-14-2-6-16(23)7-3-14/h2-11H,12-13H2,1H3,(H,24,26)
• InChI Key: UVMOYTREJUWEPW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)N(CC(=O)NCC2=CC=C(C=C2)F)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H18ClFN2O5S2
• Molecular Weight: 497.0 g/mol

Description

The compound “methyl 3-[(4-chlorophenyl)({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfamoyl]thiophene-2-carboxylate” is a complex organic molecule that contains several functional groups, including a chlorophenyl group, a fluorophenyl group, a carbamoyl group, a sulfamoyl group, and a thiophene group. These groups are known to impart various chemical and physical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the chlorophenyl, fluorophenyl, carbamoyl, sulfamoyl, and thiophene groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the chlorophenyl and fluorophenyl groups might undergo electrophilic aromatic substitution reactions, while the carbamoyl and sulfamoyl groups might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure and the functional groups it contains.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for research on this compound could include studying its potential uses in various fields, such as medicine or materials science, and developing more efficient methods for its synthesis.